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The compound ethyl (3E)-5-(4-chlorophenyl)-3-{[(4-chlorophenyl)formamido]imino}-7-methyl-

2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate has the molecular formula C28H20Cl2N4O3 [1].

Key crystallographic information from the single-crystal X-ray diffraction study is summarized in the table

below [1].

Crystallographic
Parameter

Value / Description

Crystal System Monoclinic

Space Group P21/c

Unit Cell Dimensions Not fully specified in abstract

Hirshfeld Surface
Analysis

H⋯H (30.9%), Cl⋯H/H⋯Cl (20.7%), C⋯H/H⋯C (16.8%), O⋯H/H⋯O

(11.4%)

The workflow for determining this crystal structure is outlined below.
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How to Proceed in Finding a Synthesis Protocol

Given that a direct protocol is not available, here are practical steps you can take to locate the necessary

information:

Retrieve the Full Paper: The details of the synthesis might be described in the experimental section

of the full publication. You can access it using the DOI: 10.1107/s205698902200603x [1].
Refine Your Search: Use the full chemical name of the compound as a search query. Exploring

specialized databases like SciFinder, Reaxys, or PubMed Central may yield more targeted results
than a general internet search.
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Consult Related Literature: The synthesis likely involves constructing the thiazolopyrimidine core.

Search results indicate that multi-component reactions catalyzed by nanomaterials (e.g., barium
silicate nanoparticles [2]) or reactions using Vilsmeier reagent [3] are modern, efficient methods for

forming similar complex heterocycles. These could provide valuable analogies for developing your
own protocol.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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